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Compound of Interest

Compound Name: Indan-5-carbaldehyde

Cat. No.: B1583184

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Formylindan, also known as
indan-5-carbaldehyde, a versatile bicyclic aromatic aldehyde. This document details its
chemical properties, synthesis, and notable applications in medicinal chemistry, particularly in
the development of novel therapeutic agents.

Core Molecular and Physical Properties

5-Formylindan is a derivative of indane, featuring a formyl group at the 5-position of the indane
ring. Its chemical structure and properties make it a valuable building block in organic
synthesis.
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Property Value Source

Molecular Formula C10H100 --INVALID-LINK--
Molecular Weight 146.19 g/mol --INVALID-LINK--
CAS Number 30084-91-4 --INVALID-LINK--
Appearance Colorless to light yellow liquid --INVALID-LINK--
Boiling Point 146.0-147.5 °C (at 29 Torr) --INVALID-LINK--
Density 1.122+0.06 g/cm3 (Predicted) --INVALID-LINK--
IUPAC Name 2:3-dihydro-1H-indene->- _-INVALID-LINK--

carbaldehyde

5-Formylindan, Indan-5-
--INVALID-LINK--, --INVALID-

Synonyms carboxaldehyde, 5-
ynony y LINK--

Indancarboxaldehyde

Synthesis of 5-Formylindan

A common method for the synthesis of 5-Formylindan is through the Vilsmeier-Haack reaction,
which involves the formylation of an aromatic ring. The following is a representative
experimental protocol.

Experimental Protocol: Vilsmeier-Haack Formylation of
Indane

Materials:

e Indane

e N-methylformanilide

e Phosphorus oxychloride (POCIs)
» 0-Dichlorobenzene

e Sodium acetate
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e Hydrochloric acid (6 N)
e Methanol

» Glacial acetic acid
Procedure:

 In a 2-liter round-bottomed flask equipped with a mechanical stirrer and a reflux condenser,
combine 35 g (0.26 mole) of N-methylformanilide, 35 g (0.23 mole) of phosphorus
oxychloride, and 20 ml of o-dichlorobenzene.

e Add 22.5 g (0.13 mole) of indane to the mixture.

e Heat the flask on a steam bath with stirring, bringing the temperature to 90-95°C over 20
minutes. The indane will dissolve, forming a deep red solution, and hydrogen chloride gas
will be evolved.

o Continue heating for an additional hour.
e Cool the mixture and add a solution of 140 g of crystalline sodium acetate in 250 ml of water.

o Rapidly distill the o-dichlorobenzene and most of the methylaniline with steam. The residual
oil will solidify upon cooling.

e Break up the solid residue and decant the aqueous liquor through a Buchner funnel.

e Wash the solid by decantation with two 100-ml portions of 6 N hydrochloric acid to remove
any remaining amine, followed by a thorough washing with water.

o Recrystallize the crude solid from 50 ml of hot glacial acetic acid.

e Once cooled, filter the resulting bright yellow aldehyde by suction and wash it on the filter
with 30 ml of methanol.

Workflow for the Synthesis of 5-Formylindan
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Workflow for the Synthesis of 5-Formylindan
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Caption: A flowchart illustrating the key steps in the synthesis of 5-Formylindan via the
Vilsmeier-Haack reaction.

Applications in Drug Development

The indane scaffold is recognized as a privileged structure in medicinal chemistry due to its
presence in numerous biologically active compounds. 5-Formylindan, with its reactive aldehyde
group, serves as a versatile starting material for the synthesis of a wide array of derivatives
with potential therapeutic applications, including anti-inflammatory and anticancer agents.[1]

Role in Cancer Research

Derivatives of the indane nucleus have been investigated for their potential as anticancer
therapeutics by targeting various oncologic pathways.[1] Some indane derivatives have been
shown to induce apoptosis, a programmed cell death mechanism that is often dysregulated in
cancer cells.

One proposed mechanism of action involves the activation of the mitochondrial-associated
apoptotic pathway.[1] This pathway is regulated by the balance of pro-apoptotic proteins, such
as Bax and caspase-3, and anti-apoptotic proteins, like Bcl-2. Certain indane derivatives have
been observed to upregulate the expression of Bax and caspase-3 while downregulating Bcl-2,
thereby shifting the cellular balance towards apoptosis.[1]

Mitochondrial Apoptosis Pathway
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Caption: A simplified diagram of the mitochondrial apoptosis pathway, highlighting the

regulatory roles of Bcl-2 and Bax.

Safety and Handling
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5-Formylindan should be handled with appropriate safety precautions in a laboratory setting. It
is advisable to consult the Safety Data Sheet (SDS) for detailed information on handling,
storage, and disposal. Standard personal protective equipment, including safety glasses,
gloves, and a lab coat, should be worn when working with this compound. The synthesis
should be performed in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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